4-(Cyclohexyloxy)-2-(1-(4-[(4-methoxybenzene)sulfonyl]piperazin-1-yl)ethyl)quinazoline

• IUPAC Name: 4-cyclohexyloxy-2-[1-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]ethyl]quinazoline
• InChI: InChI=1S/C27H34N4O4S/c1-20(30-16-18-31(19-17-30)36(32,33)23-14-12-21(34-2)13-15-23)26-28-25-11-7-6-10-24(25)27(29-26)35-22-8-4-3-5-9-22/h6-7,10-15,20,22H,3-5,8-9,16-19H2,1-2H3
• InChI Key: FJNFVCAHHFNREI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2C(=N1)OC3CCCCC3)N4CCN(CC4)S(=O)(=O)C5=CC=C(C=C5)OC
• Molecular Formula: C27H34N4O4S
• DSSTOX Substance ID: DTXSID00474707
• Molecular Weight: 510.6 g/mol
• CAS No.: 815592-21-3

Description

VRT-325 is a novel small molecule discovered through the screening of a compound library. It is designed to address the genetic defect in cystic fibrosis caused by the ΔF508 mutation in the cystic fibrosis transmembrane conductance regulator (CFTR) gene. VRT-325 promotes the efflux of ΔF508-CFTR from the endoplasmic reticulum and restores chloride transport levels in epithelial cells derived from cystic fibrosis bronchi .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of VRT-325 involves multiple steps, including the formation of key intermediates and their subsequent reactions to form the final compound. The specific synthetic routes and reaction conditions are proprietary and not publicly disclosed in detail. it is known that the compound can be synthesized through a series of chemical reactions involving the formation of quinazoline derivatives .

Industrial Production Methods

Industrial production methods for VRT-325 are not widely published. Typically, such compounds are produced in specialized facilities under strict conditions to ensure purity and consistency. The production process involves large-scale synthesis, purification, and quality control to meet research and therapeutic standards .

Chemical Reactions Analysis

Types of Reactions

VRT-325 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups within the molecule.

Substitution: VRT-325 can undergo substitution reactions where specific atoms or groups are replaced by others.

Common Reagents and Conditions

Common reagents used in the reactions involving VRT-325 include oxidizing agents, reducing agents, and various catalysts. The conditions for these reactions vary depending on the desired outcome, such as temperature, pressure, and solvent choice .

Major Products Formed

The major products formed from the reactions of VRT-325 depend on the specific reaction conditions. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce various substituted compounds .

Scientific Research Applications

VRT-325 has several scientific research applications, including:

Chemistry: Used as a tool to study the folding and trafficking of proteins, particularly CFTR.

Biology: Investigated for its role in correcting protein misfolding and promoting proper protein trafficking.

Medicine: Explored as a potential therapeutic agent for cystic fibrosis by restoring the function of mutant CFTR proteins.

Industry: Utilized in the development of new drugs and therapies targeting protein misfolding diseases

Comparison with Similar Compounds

Similar Compounds

VRT-422: Another quinazoline compound that was optimized to yield VRT-325.

RDR1, KM60, KM57: Structurally diverse correctors that restore the trafficking and function of the F508del-CFTR mutation.

Uniqueness

VRT-325 is unique in its ability to promote the proper folding and trafficking of the ΔF508-CFTR protein, making it a valuable tool in cystic fibrosis research. Its dual corrector-potentiator activity sets it apart from other compounds that may only act as correctors or potentiators .